Cas no 143425-48-3 (3-(4-Methylphenyl)pyridine-2-carbonitrile)

• Product Name: 3-(4-Methylphenyl)pyridine-2-carbonitrile
• CAS No: 143425-48-3
• MF: C₁₃H₁₀N₂
• MW: 194.231902599335
• CID: 2106288
• PubChem ID: 15330170
• Update Time: 2025-10-29

3-(4-Methylphenyl)pyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-p-tolylpicolinonitrile
• SCHEMBL7679638
• 3-(4-METHYLPHENYL)PYRIDINE-2-CARBONITRILE
• 3-(4-Methylphenyl)-2-pyridinecarbonitrile
• 3-(p-Tolyl)picolinonitrile
• BS-27187
• SB53077
• 143425-48-3
• DA-21196
• 2-cyano-3-(4tolyl)pyridine
• XGQZPSFKHYKYCG-UHFFFAOYSA-N
• 2-cyano-3-(4-methylphenyl) pyridine
• CS-0211808
• 2-cyano-3-(4-methylphenyl)pyridine
• 2-Cyano-3-(4-tolyl)pyridine
• 3-(4-Methylphenyl)pyridine-2-carbonitrile

• Inchi： 1S/C13H10N2/c1-10-4-6-11(7-5-10)12-3-2-8-15-13(12)9-14/h2-8H,1H3
• InChI Key： XGQZPSFKHYKYCG-UHFFFAOYSA-N
• SMILES： N1C=CC=C(C=1C#N)C1C=CC(C)=CC=1

Computed Properties

• Exact Mass: 194.084398327Da
• Monoisotopic Mass: 194.084398327Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 36.7Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 3-(4-Methylphenyl)pyridine-2-carbonitrile

Comprehensive Guide to 3-(4-Methylphenyl)pyridine-2-carbonitrile (CAS No. 143425-48-3): Properties, Applications, and Market Insights

3-(4-Methylphenyl)pyridine-2-carbonitrile (CAS No. 143425-48-3) is a specialized organic compound widely recognized for its versatile applications in pharmaceuticals, agrochemicals, and material science. This nitrile-substituted pyridine derivative has garnered significant attention due to its unique molecular structure, which combines a 4-methylphenyl group with a pyridine-2-carbonitrile backbone. Researchers and industries are increasingly exploring its potential, especially in drug discovery and advanced material synthesis.

The compound's chemical formula is C₁₃H₁₀N₂, with a molecular weight of 194.23 g/mol. Its structure features a pyridine ring substituted at the 2-position with a carbonitrile group and at the 3-position with a 4-methylphenyl moiety. This arrangement contributes to its notable stability and reactivity, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its role in the development of heterocyclic compounds, which are pivotal in modern medicinal chemistry.

One of the most searched questions about 3-(4-Methylphenyl)pyridine-2-carbonitrile is its application in pharmaceutical research. The compound serves as a key building block for synthesizing bioactive molecules, particularly those targeting neurological and inflammatory disorders. Its nitrile group enhances binding affinity to biological targets, while the methylphenyl substitution improves lipophilicity, aiding in drug delivery. These properties align with the growing demand for small-molecule therapeutics, a trending topic in the pharmaceutical industry.

In agrochemicals, 3-(4-Methylphenyl)pyridine-2-carbonitrile is explored for its potential as a precursor to novel pesticides and herbicides. The compound's ability to interact with enzymatic pathways in pests makes it a candidate for developing eco-friendly crop protection agents. This aligns with the global shift toward sustainable agriculture, a hot topic among researchers and policymakers. Additionally, its stability under environmental conditions adds to its appeal for agrochemical formulations.

Material science is another domain where 3-(4-Methylphenyl)pyridine-2-carbonitrile shows promise. Its incorporation into coordination polymers and metal-organic frameworks (MOFs) has been investigated for applications in gas storage, catalysis, and sensors. The compound's rigid structure and functional groups enable precise tuning of material properties, addressing the need for advanced functional materials in energy and environmental technologies.

The market for 3-(4-Methylphenyl)pyridine-2-carbonitrile is expanding, driven by its diverse applications and the rising demand for high-purity chemical intermediates. Suppliers and manufacturers are focusing on scalable synthesis methods to meet industrial requirements. Analytical techniques such as HPLC, NMR, and mass spectrometry ensure quality control, a critical factor for end-users in pharmaceuticals and agrochemicals.

For researchers and industry professionals, understanding the synthetic routes to 3-(4-Methylphenyl)pyridine-2-carbonitrile is essential. Common methods involve Pd-catalyzed cross-coupling reactions or cyclization of precursor nitriles. Recent advancements in green chemistry have also introduced solvent-free and catalytic approaches, reducing environmental impact—a key consideration in modern chemical production.

Safety and handling of 3-(4-Methylphenyl)pyridine-2-carbonitrile follow standard laboratory protocols. While not classified as hazardous under typical conditions, proper storage in cool, dry environments and the use of personal protective equipment (PPE) are recommended. Regulatory compliance, including REACH and FDA guidelines, ensures its safe use across industries.

In summary, 3-(4-Methylphenyl)pyridine-2-carbonitrile (CAS No. 143425-48-3) is a multifaceted compound with growing relevance in pharmaceuticals, agrochemicals, and materials science. Its unique structure, coupled with emerging applications, positions it as a valuable asset in scientific and industrial advancements. As research continues, this compound is poised to play a pivotal role in addressing global challenges in health, agriculture, and sustainability.